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Compound of Interest

Compound Name: KRCA-0008

Cat. No.: B15543671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information and protocols for the long-term storage

and stability assessment of KRCA-0008, a potent dual inhibitor of Anaplastic Lymphoma

Kinase (ALK) and Activated Cdc42 Kinase 1 (Ack1). Adherence to these guidelines is crucial

for ensuring the integrity, potency, and reliability of KRCA-0008 in research and drug

development applications.

Product Information
Identifier Value

Product Name KRCA-0008

Synonyms KRCA0008

Target ALK/Ack1[1]

Molecular Formula C₃₀H₃₇ClN₈O₄[2]

Molecular Weight 609.12 g/mol [2]

Recommended Long-Term Storage Conditions
To maintain the quality and stability of KRCA-0008, the following storage conditions are

recommended based on its form:
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Form
Storage

Temperature
Duration Notes

Solid (Powder) -20°C 3 years Protect from moisture.

4°C 2 years

For shorter-term

storage. Protect from

moisture.

Stock Solution (-80°C) -80°C 6 months

Use a suitable solvent

(e.g., DMSO). Aliquot

to avoid repeated

freeze-thaw cycles.

Stock Solution (-20°C) -20°C 1 month

Use a suitable solvent

(e.g., DMSO). Aliquot

to avoid repeated

freeze-thaw cycles.

Signaling Pathway of KRCA-0008
KRCA-0008 exerts its therapeutic effects by inhibiting the autophosphorylation of ALK and

Ack1, which in turn blocks key downstream signaling pathways involved in cell proliferation,

survival, and growth. This includes the STAT3, Akt, and ERK1/2 pathways.[3]
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Caption: KRCA-0008 inhibits ALK/Ack1, blocking downstream signaling.

Protocol: Stability Assessment of KRCA-0008 via
Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of KRCA-0008. These studies expose the compound to stress

conditions more severe than accelerated stability testing.

Experimental Workflow
The following diagram outlines the workflow for conducting forced degradation studies on

KRCA-0008.
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Prepare KRCA-0008 Stock Solution

Expose to Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

Collect Samples at
Defined Time Points

Analyze Samples
(HPLC, LC-MS)

Quantify Degradation &
Identify Degradants

Generate Stability Report

Factors Affecting Stability

Control Measures

Temperature

Controlled Low Temperature
(-20°C or -80°C)

pH (in solution)

Use of Buffered Solutions

Light Exposure

Use of Amber Vials/
Light-Protected Environment

Oxidizing Agents

Inert Atmosphere/
Antioxidants

Moisture

Desiccants/
Dry Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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